Cas no 16213-45-9 (1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)-
• CAS No: 16213-45-9
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 175953
• PubChem ID: 256671
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1,3-bis(4-methylphenyl)-
• 1,3-bis(4-methylphenyl)pyrrole-2,5-dione
• 1,3-di-p-tolyl-pyrrole-2,5-dione
• AC1L5V43
• AC1Q6IJ6
• AR-1J3778
• Maleimide, N,2-di-p-tolyl-
• Maleimide,2-di-p-tolyl-
• N-p-Tolyl-2-p-tolyl-maleinimid
• NSC83792
• SureCN1471680
• NSC-83792
• DTXSID70292576
• SCHEMBL1471680
• 16213-45-9

• Inchi： 1S/C18H15NO2/c1-12-3-7-14(8-4-12)16-11-17(20)19(18(16)21)15-9-5-13(2)6-10-15/h3-11H,1-2H3
• InChI Key： RVJBNTWYKLEWTM-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(N1C1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 277.11035
• Monoisotopic Mass: 277.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 455.4°Cat760mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.633
• PSA: 37.38
• LogP: 3.32520